2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide

• IUPAC Name: 2-(3-cyclohexylpropanoylamino)-4-ethyl-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C17H26N2O2S/c1-3-13-11(2)22-17(15(13)16(18)21)19-14(20)10-9-12-7-5-4-6-8-12/h12H,3-10H2,1-2H3,(H2,18,21)(H,19,20)
• InChI Key: DIHWEKNGLBZENY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)CCC2CCCCC2)C
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol

Description

2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of drugs known as thiazolidinediones, which are used in the treatment of type 2 diabetes. In

Mechanism of Action

The mechanism of action of 2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide involves its ability to activate PPARs, specifically PPAR-gamma. This results in the upregulation of genes involved in glucose uptake and utilization, as well as the downregulation of genes involved in gluconeogenesis and lipogenesis. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects in diabetes.
Biochemical and Physiological Effects:
2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide has been shown to have a number of biochemical and physiological effects. These include improved insulin sensitivity, reduced blood glucose levels, and decreased inflammation. Additionally, this compound has been shown to have protective effects on pancreatic beta cells, which are responsible for producing insulin.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide in lab experiments is its specificity for PPAR-gamma. This allows researchers to study the effects of PPAR-gamma activation in a controlled manner. However, one limitation of using this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide. One area of interest is its potential use in combination with other drugs for the treatment of type 2 diabetes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on other metabolic pathways. Finally, there is potential for this compound to be used in the treatment of other metabolic disorders, such as non-alcoholic fatty liver disease.

Synthesis Methods

The synthesis of 2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide involves the reaction of 3-cyclohexylpropanoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-4-ethyl-5-methylthiophene-3-carboxamide in the presence of a base such as triethylamine to yield the final product. The yield of this reaction is typically around 70%.

Scientific Research Applications

2-[(3-cyclohexylpropanoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications. One area of research has focused on its ability to activate peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that play a critical role in glucose and lipid metabolism. Studies have shown that this compound can improve insulin sensitivity and reduce blood glucose levels in animal models of type 2 diabetes.